2-(2-Aminobenzylthio)imidazole

• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 2-(1H-imidazol-2-ylsulfanylmethyl)aniline
• InChI: InChI=1S/C10H11N3S/c11-9-4-2-1-3-8(9)7-14-10-12-5-6-13-10/h1-6H,7,11H2,(H,12,13)
• InChI Key: GLYUPUFLVZNAIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC=CN2)N

Description

2-(2-Aminobenzylthio)imidazole is a useful research compound. Its molecular formula is C10H11N3S and its molecular weight is 205.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.5 g (15 mmol) of 2-mercaptoimidazole in 15 ml of ethanol was added at room temperature 2.66 g (15 mmol) of 2-aminobenzyl chloride hydrochloride. The mixture was then stirred for one hr. at room temperature. The obtained homogeneous solution was placed under reduced pressure at a temperature below 40° C. to distill off the solvent. To the residue were successively added water and saturated aqueous sodium hydrogencarbonate to precipitate a crystalline product. The product was collected by filtration, washed twice with water, and dried to give 2.5 g of the desired compound as a pale gray crystalline product, yield 80.9%.